molecular formula C15H12O4 B6401035 3-(3-Carboxyphenyl)-2-methylbenzoic acid, 95% CAS No. 1261923-92-5

3-(3-Carboxyphenyl)-2-methylbenzoic acid, 95%

Cat. No. B6401035
CAS RN: 1261923-92-5
M. Wt: 256.25 g/mol
InChI Key: UDBLHPZDJWWNQW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(3-Carboxyphenyl)-2-methylbenzoic acid, or 3-CPMB, is an important intermediate compound in the synthesis of many pharmaceuticals, food additives, and other chemicals. It is a white, crystalline solid that is soluble in water and has a melting point of approximately 150 °C. 3-CPMB is used in a variety of laboratory experiments, as it is known to be an effective and versatile reagent.

Scientific Research Applications

3-CPMB has a variety of scientific research applications. It is used as a reagent in the synthesis of organic compounds, and it is also used as a catalyst in a variety of reactions. Additionally, it is used as an inhibitor in enzyme-catalyzed reactions, and it is also used as a ligand in the coordination of transition metals. Furthermore, 3-CPMB is used as a substrate for the preparation of polymeric materials.

Mechanism of Action

The mechanism of action of 3-CPMB is not fully understood, but it is believed to involve the formation of a covalent bond between the 3-CPMB molecule and the substrate molecule. This covalent bond is then broken down to form a new molecule. The new molecule is then further transformed into the desired product.
Biochemical and Physiological Effects
3-CPMB has been shown to have an inhibitory effect on certain enzymes, including cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). In addition, 3-CPMB has been shown to have anti-inflammatory and antioxidant properties. Furthermore, 3-CPMB has been shown to reduce the production of reactive oxygen species (ROS) and to reduce the levels of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

3-CPMB has several advantages for lab experiments. It is relatively inexpensive, and it is readily available. Additionally, it is relatively stable under most conditions, and it is non-toxic. Furthermore, it is soluble in a variety of solvents, and it is relatively easy to handle. However, 3-CPMB has some limitations for lab experiments. It has a low solubility in water, and it is not very soluble in organic solvents. Additionally, it is not very stable in the presence of strong acids or bases.

Future Directions

The future directions for 3-CPMB research are numerous. One potential direction is to further explore its mechanism of action and its biochemical and physiological effects. Additionally, further research could be conducted to explore its potential applications in the synthesis of organic compounds and its potential as a catalyst in a variety of reactions. Furthermore, further research could be conducted to explore its potential as an inhibitor in enzyme-catalyzed reactions and its potential as a ligand in the coordination of transition metals. Finally, further research could be conducted to explore its potential as a substrate for the preparation of polymeric materials.

Synthesis Methods

3-CPMB can be synthesized by the reaction of 3-carboxybenzaldehyde and 2-methylbenzoic acid in the presence of a base. The reaction is conducted in a solvent such as ethanol or methanol at a temperature of 80-90°C. The product is isolated by crystallization and purified by recrystallization. The yield of the product is typically greater than 95%.

properties

IUPAC Name

3-(3-carboxyphenyl)-2-methylbenzoic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H12O4/c1-9-12(6-3-7-13(9)15(18)19)10-4-2-5-11(8-10)14(16)17/h2-8H,1H3,(H,16,17)(H,18,19)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UDBLHPZDJWWNQW-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=CC=C1C(=O)O)C2=CC(=CC=C2)C(=O)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H12O4
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90689888
Record name 2-Methyl[1,1'-biphenyl]-3,3'-dicarboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90689888
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

256.25 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

1261923-92-5
Record name 2-Methyl[1,1'-biphenyl]-3,3'-dicarboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90689888
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.